Cas no 1354953-03-9 (2-(2-ethoxyphenoxy)cyclopentan-1-amine hydrochloride)

• Product Name: 2-(2-ethoxyphenoxy)cyclopentan-1-amine hydrochloride
• CAS No: 1354953-03-9
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 5574084
• Update Time: 2025-06-10

2-(2-ethoxyphenoxy)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyphenoxy)cyclopentan-1-amine hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-2-15-12-7-3-4-8-13(12)16-11-9-5-6-10(11)14;/h3-4,7-8,10-11H,2,5-6,9,14H2,1H3;1H
• InChI Key： KXWDGVJXRRLOLN-UHFFFAOYSA-N
• SMILES： O(C1CCCC1N)C1C=CC=CC=1OCC.Cl

Experimental Properties

• Melting Point: NA

2-(2-ethoxyphenoxy)cyclopentan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-ethoxyphenoxy)cyclopentan-1-amine hydrochloride

2-(2-Ethoxyphenoxy)cyclopentan-1-amine Hydrochloride: A Comprehensive Overview

2-(2-Ethoxyphenoxy)cyclopentan-1-amine hydrochloride (CAS No. 1354953-03-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and potential bioactivity, has been the subject of extensive research in recent years. The molecule consists of a cyclopentane ring substituted with an amino group and a phenoxy group, which is further modified with an ethoxy substituent. This structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

The cyclopentane ring in 2-(2-Ethoxyphenoxy)cyclopentan-1-amine hydrochloride plays a crucial role in determining its physical and chemical properties. The ring's flexibility and ability to adopt different conformations contribute to the compound's stability and reactivity. The phenoxy group, attached to the cyclopentane, introduces aromaticity and enhances the molecule's solubility in organic solvents. Furthermore, the ethoxy substituent on the phenyl ring adds electron-donating properties, which can influence the compound's interaction with biological systems.

Recent studies have focused on the synthesis and characterization of 2-(2-Ethoxyphenoxy)cyclopentan-1-amine hydrochloride. Researchers have developed efficient methods to synthesize this compound, often utilizing coupling reactions or nucleophilic substitution strategies. The hydrochloride salt form is particularly advantageous for pharmaceutical applications due to its enhanced stability and bioavailability.

The biological activity of 2-(2-Ethoxyphenoxy)cyclopentan-1-amine hydrochloride has been explored in various contexts. In vitro assays have demonstrated its potential as a modulator of cellular signaling pathways, making it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Additionally, its ability to interact with specific protein targets has been investigated using techniques like X-ray crystallography and molecular docking studies.

One of the most promising areas of research involving CAS No. 1354953-03-9 is its application in drug delivery systems. The compound's structural features make it an ideal candidate for designing prodrugs or drug carriers that can enhance the efficacy and reduce the toxicity of therapeutic agents. Recent advancements in nanotechnology have enabled the incorporation of this compound into lipid nanoparticles, which show improved targeting capabilities in preclinical models.

The safety profile of 2-(2-Ethoxyphenoxy)cyclopentan-1-amine hydrochloride has also been evaluated in toxicological studies. These studies indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in human medicine. Regulatory agencies have shown interest in this compound due to its favorable safety profile and innovative therapeutic potential.

In conclusion, 2-(2-Ethoxyphenoxy)cyclopentan-1-amine hydrochloride (CAS No. 1354953-03-9) represents a cutting-edge molecule with diverse applications in chemistry and pharmacology. Its unique structure, coupled with its promising biological activity and safety profile, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is expected to make significant contributions to the advancement of medical science.